Monophenolase Tyrosinase Inhibition: MBALD Outperforms Vanillin with Higher Km Value
2-Hydroxy-4-methoxybenzaldehyde (MBALD) demonstrated significantly greater inhibition of tyrosinase monophenolase activity compared to vanillin. Inhibition kinetic analysis revealed that the presence of MBALD increased the Km value for the monophenolase reaction to 0.395 mM, indicative of competitive inhibition, whereas vanillin exhibited substantially weaker inhibition under identical assay conditions [1].
| Evidence Dimension | Monophenolase tyrosinase inhibition |
|---|---|
| Target Compound Data | Km = 0.395 mM |
| Comparator Or Baseline | Vanillin (weaker inhibition, no quantitative Km reported) |
| Quantified Difference | MBALD more potent than vanillin |
| Conditions | Mushroom tyrosinase monophenolase assay, Hemidesmus indicus root extract |
Why This Matters
This differentiation is critical for researchers developing tyrosinase inhibitors for cosmetic skin-whitening agents or food anti-browning applications, where vanillin would be a suboptimal substitute.
- [1] Kundu, A., & Mitra, A. (2014). Evaluating tyrosinase (monophenolase) inhibitory activity from fragrant roots of Hemidesmus indicus for potent use in herbal products. Industrial Crops and Products, 52, 394-399. View Source
